Cas no 1255735-09-1 (3-(Difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid)

3-(Difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid structure

1255735-09-1 structure

Product Name:3-(Difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid

CAS No:1255735-09-1

MF:C₆H₅F₃N₂O₂

MW:194.111311674118

MDL:MFCD20646221

CID:2101839

PubChem ID:23192584

Update Time:2024-11-02

3-(Difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid
- 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-
- AXJCNOQHTJLWDH-UHFFFAOYSA-N
- 3-difluoromethyl-5-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid
- 5-fluoro-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid
- 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxylicacid
- DB-347664
- CS-0443305
- AS-72086
- SCHEMBL437422
- 3-(difluoromethyl)-5-fluoro-1-methylpyrazole-4-carboxylic acid
- W19343
- MFCD20646221
- 1255735-09-1
- AKOS027326198
- 3-(Difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid
- MDL： MFCD20646221
- Inchi： 1S/C6H5F3N2O2/c1-11-5(9)2(6(12)13)3(10-11)4(7)8/h4H,1H3,(H,12,13)
- InChI Key： AXJCNOQHTJLWDH-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)O)C(C(F)F)=NN1C

Computed Properties

Exact Mass: 194.03031189g/mol
Monoisotopic Mass: 194.03031189g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 55.1

3-(Difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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